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Compound of Interest

Compound Name: 1,2-Dichloro-2-propanol

Cat. No.: B15180848 Get Quote

Essential Safety and Handling Guide for 1,2-
Dichloro-2-propanol
For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

1,2-Dichloro-2-propanol (CAS Number 594-37-6), also known as 1,2-dichloro-2-

methylpropane. Adherence to these procedures is essential for ensuring the safety of all

laboratory personnel and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
1,2-Dichloro-2-propanol is a highly flammable liquid that can cause skin, eye, and respiratory

irritation.[1] Proper selection and use of PPE are the first line of defense against exposure.
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PPE Category Specification Rationale

Hand Protection
Viton® or Viton®/Butyl

laminate gloves[2][3][4]

Provides the highest level of

protection against chlorinated

hydrocarbons. Standard nitrile

and neoprene gloves offer

poor to fair resistance and

should be avoided for anything

other than incidental contact.

[5][6]

Eye Protection

Chemical splash goggles

meeting ANSI Z87.1

standards.

Protects against splashes and

vapors.

Face Protection
Face shield worn over

chemical splash goggles.

Recommended when handling

larger quantities (>500 mL) or

when there is a significant risk

of splashing.

Body Protection Flame-resistant lab coat.

Protects against splashes of

flammable liquid. A 100%

cotton lab coat may be a

suitable alternative for smaller

quantities.[7]

Footwear
Closed-toe, chemical-resistant

shoes.
Prevents exposure from spills.

Respiratory Protection
Use in a certified chemical

fume hood.

A fume hood is the primary

engineering control to prevent

inhalation of vapors.[7][8]
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PPE Selection for 1,2-Dichloro-2-propanol

Task Assessment

Hand Protection:
Viton® or Viton®/Butyl

Eye Protection:
Chemical Splash Goggles

Body Protection:
Flame-Resistant Lab Coat

Proceed with CautionFace Protection:
Face Shield (as needed)

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1,2-Dichloro-2-propanol.

Operational Plan: Step-by-Step Handling Protocol
Strict adherence to the following protocol is mandatory when working with 1,2-Dichloro-2-
propanol.

Pre-Experiment Preparations
Review Safety Data Sheet (SDS): Always consult the most recent SDS for 1,2-Dichloro-2-
propanol before beginning any work.

Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash

is at the appropriate working height.

Assemble all Materials: Gather all necessary equipment, including the chemical, glassware,

and waste containers, and place them inside the fume hood.

Don Appropriate PPE: Put on all required PPE as specified in the table above.

Prepare for Emergencies: Locate the nearest eyewash station, safety shower, and fire

extinguisher.[7] Ensure a spill kit is readily accessible.
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Work Exclusively in a Fume Hood: All transfers and manipulations of 1,2-Dichloro-2-
propanol must be performed inside a certified chemical fume hood.[7][8]

Grounding: When transferring from a metal container larger than five gallons, the container

must be electrically bonded and grounded to prevent static discharge.[8][9]

Avoid Ignition Sources: Keep the work area free of open flames, hot plates, and other

potential ignition sources.[8]

Dispensing: Use a bottle carrier for transporting the chemical. When dispensing, do so slowly

and carefully to avoid splashing.

Keep Containers Closed: Tightly seal the container immediately after use to minimize the

release of flammable vapors.[10]

Post-Experiment Procedures
Decontamination: Wipe down the work area within the fume hood with an appropriate

solvent.

PPE Removal: Remove gloves and lab coat before leaving the work area. Dispose of

disposable gloves as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical.

Disposal Plan: Waste Management Protocol
Proper disposal of 1,2-Dichloro-2-propanol and associated contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Designated Waste Container: Collect all 1,2-Dichloro-2-propanol waste in a designated,

properly labeled hazardous waste container. The container should be made of a chemically

resistant material and have a secure, tight-fitting lid.

Halogenated Waste Stream: This chemical is a chlorinated hydrocarbon and must be

disposed of in a designated halogenated solvent waste stream. Do not mix with non-
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halogenated waste.[11][12]

Labeling: As soon as the first drop of waste is added, label the container with a hazardous

waste tag that includes the chemical name, concentration, and associated hazards.[11]

Contaminated Materials: Any materials that come into contact with 1,2-Dichloro-2-propanol,
such as pipette tips, wipes, and disposable gloves, must also be disposed of as hazardous

waste in a sealed, labeled container.

Storage and Disposal Workflow
Temporary Storage: Store the sealed hazardous waste container in a designated satellite

accumulation area within the laboratory. This area should be away from ignition sources and

incompatible chemicals.

Secondary Containment: All liquid hazardous waste containers must be stored in secondary

containment to prevent spills.[13]

Arrange for Pickup: Once the waste container is full, or if it has been in storage for an

extended period, contact your institution's Environmental Health and Safety (EHS) office to

arrange for pickup and disposal by a licensed hazardous waste contractor.[13]
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Waste Disposal Workflow

Generate Waste

Collect in Labeled,
Halogenated Waste Container

Store in Secondary Containment
in Satellite Accumulation Area

Request EHS Pickup

Professional Disposal

Click to download full resolution via product page

Caption: Step-by-step workflow for the disposal of 1,2-Dichloro-2-propanol waste.

Emergency Procedures: Spill and Exposure
Response
Spill Cleanup Protocol

Alert Personnel: Immediately alert others in the vicinity of the spill.

Assess the Spill: Determine if the spill is minor or major. A minor spill is a small, contained

spill that can be safely cleaned up by laboratory personnel.

Minor Spill Cleanup:
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Ensure proper ventilation and eliminate all ignition sources.[14]

Wearing the appropriate PPE, create a dike around the spill using an absorbent material

from a spill kit.[15]

Apply a solvent absorbent material, working from the outside in.[14]

Once the liquid is absorbed, use non-sparking tools to scoop the material into a

designated hazardous waste container.[15]

Wipe the area with soap and water.[14]

Dispose of all cleanup materials as hazardous waste.

Major Spill:

Evacuate the area immediately.

If there is a fire hazard, activate the fire alarm.

Contact your institution's emergency response team or EHS.[16]

Provide them with the chemical name and the approximate quantity spilled.

Exposure Response
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[7]

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station. Seek immediate medical attention.[7]

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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